Cas no 566137-85-7 (9-(4-chlorophenyl)-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

• Product Name: 9-(4-chlorophenyl)-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• CAS No: 566137-85-7
• MF: C₁₆H₁₆ClN₅O₂
• MW: 345.783541679382
• CID: 5508562
• Update Time: 2025-08-04

9-(4-chlorophenyl)-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 9-(4-chlorophenyl)-1,3-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• 9-(4-chlorophenyl)-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

• Inchi： 1S/C16H16ClN5O2/c1-19-13-12(14(23)20(2)16(19)24)22-9-3-8-21(15(22)18-13)11-6-4-10(17)5-7-11/h4-7H,3,8-9H2,1-2H3
• InChI Key： DGUXGRPTASYBFA-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(=C([H])C=1[H])N1C([H])([H])C([H])([H])C([H])([H])N2C3C(N(C([H])([H])[H])C(N(C([H])([H])[H])C=3N=C21)=O)=O

Additional information on 9-(4-chlorophenyl)-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

9-(4-Chlorophenyl)-1,3-Dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-Pyrimido[1,2-g]Purine-2,4-Dione (CAS No. 566137-85-7)

The compound 9-(4-chlorophenyl)-1,3-dimethyl-pyrimido[1,2-g]purine-2,4-dione (CAS No. 566137-85-7) is a highly specialized organic molecule belonging to the purine derivative family. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. The molecule's structure is characterized by a pyrimido-purine framework with a 4-chlorophenyl substituent and two methyl groups at positions 1 and 3. This combination of functional groups and aromatic systems makes it a promising candidate for various biological studies.

Recent advancements in the synthesis of purine derivatives have enabled researchers to explore their structural diversity and bioactivity. The pyrimido[1,2-g]purine core of this compound is particularly intriguing as it combines the structural elements of both pyrimidine and purine rings. This dimeric structure is known to exhibit significant interactions with biological targets such as nucleic acids and proteins. The presence of the 4-chlorophenyl group introduces additional electronic effects and hydrophobicity into the molecule, which can enhance its binding affinity to specific receptors or enzymes.

One of the most notable aspects of CAS No. 566137-85-7 is its potential role in antitumor research. Studies have shown that certain purine derivatives can inhibit key enzymes involved in cancer cell proliferation and survival. For instance, this compound has been investigated for its ability to modulate the activity of kinases and other oncogenic pathways. Recent findings suggest that it may selectively target cancer cells while sparing normal cells, making it a potential candidate for targeted therapy.

In addition to its antitumor properties, this compound has also been explored for its anti-inflammatory and immunomodulatory effects. The pyrimido-purine framework is known to interact with adenosine receptors (ARs), which play a critical role in immune regulation and inflammation. By modulating these receptors, the compound could potentially be used to treat inflammatory diseases such as arthritis or allergic conditions.

The synthesis of 9-(4-chlorophenyl)-1,3-dimethyl-pyrimido[1,2-g]purine-2,4-dione involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The use of microwave-assisted synthesis has been particularly effective in streamlining the production process while maintaining the integrity of the molecule's complex structure.

From a pharmacokinetic perspective, this compound demonstrates favorable properties such as moderate solubility and acceptable permeability across biological membranes. These characteristics are essential for ensuring effective delivery to target tissues following administration. However, further studies are required to fully understand its absorption, distribution, metabolism, and excretion (ADME) profile.

Recent computational studies have provided valuable insights into the molecular interactions of CAS No. 566137-85-7 with various biological targets. Molecular docking simulations have revealed that the compound exhibits strong binding affinities with several drug targets associated with neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings underscore its potential as a lead compound for developing novel therapeutics in these areas.

In conclusion,9-(4-chlorophenyl)-1